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Compound of Interest

8-Chloro-6-
Compound Name:
(trifluoromethyl)quinoline

Cat. No.: B562341

8-Chloro-6-(trifluoromethyl)quinoline: A
Technical Guide for Researchers

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development
professionals interested in the procurement and potential applications of 8-Chloro-6-
(trifluoromethyl)quinoline (CAS No. 1215206-39-5). While this compound is commercially
available for research purposes, this guide also highlights the current landscape of publicly
available data and the broader context of trifluoromethyl-substituted quinolines in scientific
literature.

Commercial Availability

8-Chloro-6-(trifluoromethyl)quinoline is available from several chemical suppliers catering to
the research and development sector. The compound is typically supplied as an off-white to
slight yellow solid. Researchers interested in procuring this chemical should reference the CAS
number 1215206-39-5 to ensure the acquisition of the correct molecule.

Below is a summary of representative supplier information. Please note that availability and
product specifications are subject to change and should be confirmed directly with the
suppliers.
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Supplier CAS Number Typical Purity Notes
Availability can be

Multiple Online confirmed through

Chemical 1215206-39-5 >98% platforms such as

Marketplaces

Guidechem and

Echemi.

Various Chemical
_ ) 1215206-39-5
Synthesis Companies

Several companies

Custom synthesis offer synthesis of this
available compound upon
request.

Physicochemical Properties and Handling

Based on available safety data sheets (SDS), 8-Chloro-6-(trifluoromethyl)quinoline should

be handled with standard laboratory precautions.

Property Information
Appearance Off-white to slight yellow solid
Store in a cool, dry, well-ventilated area in a
Storage ) ]
tightly sealed container.
Use personal protective equipment (PPE),
) including gloves, and eye protection. Ensure
Handling

adequate ventilation. Avoid dust formation and

inhalation.

Current State of Research and Experimental Data

A comprehensive review of scientific literature and patent databases indicates that specific

biological activity data, detailed experimental protocols, and defined signaling pathway

interactions for 8-Chloro-6-(trifluoromethyl)quinoline are not extensively documented in

publicly accessible resources.
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However, the broader class of quinoline derivatives, particularly those bearing trifluoromethyl
groups, is an area of active investigation in medicinal chemistry. Research on structurally
related compounds suggests potential applications in various therapeutic areas. For instance,
derivatives of 8-(trifluoromethyl)quinoline have been investigated for their larvicidal and
antibacterial activities. The quinoline scaffold itself is a well-established pharmacophore found
in a range of approved drugs with antimalarial, anticancer, and anti-inflammatory properties.

The logical relationship for the general investigation of novel quinoline derivatives is outlined

below.

General Workflow for Novel Quinoline Derivative Research
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Caption: General research workflow for novel quinoline compounds.

Hypothetical Experimental Protocols Based on
Related Compounds

While specific protocols for 8-Chloro-6-(trifluoromethyl)quinoline are unavailable,
researchers can draw upon established methodologies for the synthesis and evaluation of
similar quinoline derivatives. The following represents a generalized synthetic approach based
on common quinoline synthesis reactions.

General Synthetic Scheme for a Substituted Quinoline (lllustrative)
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lllustrative Synthetic Pathway for a Substituted Quinoline

Substituted Aniline a,B-Unsaturated Ketone

N\

Cyclization Reaction

(e.g., Combes, Doebner-von Miller)

Dihydroquinoline Intermediate

Oxidation

Substituted Quinoline

Click to download full resolution via product page

Caption: A generalized synthetic route for substituted quinolines.

Conclusion

8-Chloro-6-(trifluoromethyl)quinoline is a commercially available compound that belongs to
a class of molecules with significant interest in medicinal chemistry. While there is a lack of
specific published research on this particular derivative, the broader family of trifluoromethyl-
substituted quinolines has shown promise in various biological applications. This guide
provides a starting point for researchers by confirming its availability and offering a contextual
framework based on related compounds. Further research is warranted to elucidate the specific
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biological properties and potential therapeutic applications of 8-Chloro-6-
(trifluoromethyl)quinoline. Researchers are encouraged to report their findings to contribute
to the collective scientific understanding of this and similar molecules.

 To cite this document: BenchChem. [Commercial availability of 8-Chloro-6-
(trifluoromethyl)quinoline for research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582341#commercial-availability-of-8-chloro-6-
trifluoromethyl-quinoline-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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